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Compound of Interest

Compound Name:
3-(Hydroxymethyl)quinolin-2(1H)-

one

Cat. No.: B1303904 Get Quote

Essential Safety and Handling Guide for 3-
(Hydroxymethyl)quinolin-2(1H)-one
This guide provides critical safety and logistical information for the handling and disposal of 3-
(Hydroxymethyl)quinolin-2(1H)-one, tailored for researchers, scientists, and professionals in

drug development. Adherence to these protocols is vital for ensuring personal safety and

regulatory compliance.

Immediate Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) for 3-(Hydroxymethyl)quinolin-2(1H)-one is

not widely available, data from structurally similar quinolinone and quinoline derivatives indicate

that it should be handled as a hazardous substance.[1][2] Potential hazards are presumed to

include:

Acute Toxicity: May be harmful if swallowed.

Skin Irritation: May cause skin irritation upon contact.

Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[1][3]

Respiratory Irritation: Inhalation of powder may cause respiratory irritation.[3]
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Aquatic Toxicity: Many quinoline derivatives are very toxic to aquatic life with long-lasting

effects.[1][4]

Due to these potential risks, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-(Hydroxymethyl)quinolin-2(1H)-
one.

Property Value Reference

CAS Number 90097-45-3 [5][6]

Molecular Formula C₁₀H₉NO₂ [5][6]

Molecular Weight 175.18 g/mol [5][6]

Appearance Solid [7]

Melting Point 200°C [6]

Storage Temperature 2-8°C (protect from light) [6]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive barrier between the researcher and the chemical is the first line of defense.

[8] The following PPE is required when handling 3-(Hydroxymethyl)quinolin-2(1H)-one:
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Protection Type Specific Equipment Standard / Notes

Eye and Face

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

splash hazard.[9][10]

Must meet ANSI Z.87.1 or

equivalent standards.[9]

Hand
Chemical-resistant gloves

(e.g., nitrile, neoprene).[2]

Inspect gloves for integrity

before each use and change

them immediately upon

contamination.[9]

Body A full-length laboratory coat.[1]
Should be properly fitted to

cover personal clothing.

Respiratory

Required if handling the

compound as a powder

outside of a chemical fume

hood or if dust formation is

likely.[3][10]

An N95 dust mask or a

respirator with appropriate

cartridges should be used.[3]

[10]

Experimental Protocol: Safe Handling Procedure
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[7] Read and understand all safety precautions.[4]

Engineering Controls: Always handle 3-(Hydroxymethyl)quinolin-2(1H)-one within a

certified chemical fume hood to minimize inhalation exposure.[7]

Weighing and Transfer: When weighing the solid, do so on weighing paper or in a suitable

container within the fume hood to prevent dust dispersion. Avoid creating dust.[7][11]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4]

Decontaminate all work surfaces.
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Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated

area, protected from light.[6][7]

Disposal Plan: Step-by-Step Guidance
The primary method for the disposal of 3-(Hydroxymethyl)quinolin-2(1H)-one and any

contaminated materials is through a licensed hazardous waste disposal company.[3] This

compound must not be disposed of in regular trash or down the drain.[2]

Waste Identification: All materials that have come into contact with 3-
(Hydroxymethyl)quinolin-2(1H)-one must be classified as "Hazardous Chemical Waste".[3]

This includes unused compound, contaminated labware (e.g., pipette tips, vials, gloves), and

solutions.[3]

Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated disposables, in a dedicated,

leak-proof, and clearly labeled hazardous waste container.[1]

Liquid Waste: Aqueous or solvent-based solutions containing the compound should be

collected in a separate, sealed, and labeled liquid waste container.[1]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container.[1]

Container Labeling: All waste containers must be clearly labeled with the full chemical name:

"3-(Hydroxymethyl)quinolin-2(1H)-one" and the associated hazards (e.g., "Toxic,"

"Irritant").[1] Do not use abbreviations.

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure

satellite accumulation area, away from incompatible materials.[3]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to schedule a pickup.[3] Provide a

complete and accurate description of the waste.

Visual Workflow for Safe Handling and Disposal
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The following diagram outlines the critical steps for safely managing 3-
(Hydroxymethyl)quinolin-2(1H)-one from receipt to final disposal.

Preparation & Handling

Waste Management

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Handle in Fume Hood
- Weigh carefully

- Avoid dust

3. Perform Experiment

4. Decontaminate Work Area & Equipment

5. Segregate Waste
- Solid
- Liquid
- Sharps

Transfer Contaminated
Materials

6. Label Waste Container
'Hazardous Chemical Waste'

7. Store in Designated Area

8. Arrange Professional Disposal via EHS

Disposal Complete

Receive Chemical
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Click to download full resolution via product page

Caption: Workflow for handling 3-(Hydroxymethyl)quinolin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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